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Compound of Interest

Compound Name: Delsoline

Cat. No.: B1194368 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Delsoline, a prominent diterpenoid alkaloid found in Delphinium anthriscifolium

Hance, is recognized for its significant pharmacological activities, including curare-like and

ganglion-blocking effects, which make it a candidate for muscle relaxant therapies.[1][2] This

document provides detailed protocols for the extraction of delsoline from D. anthriscifolium,

catering to both modern and traditional laboratory settings. The protocols outlined below are

based on established methodologies, including a modern microwave-assisted technique and a

conventional solvent-based extraction method.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative parameters for

two different extraction methods.
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Parameter
Microwave-Assisted
Extraction

Conventional Solvent
Extraction

Plant Material
Dried Delphinium

anthriscifolium Hance

Dried and powdered whole

herbs of Delphinium

anthriscifolium var. majus

Particle Size 100 mesh Powdered

Solvent
Methanol-0.2% triethylamine

(45:55) for HPLC

95% Ethanol (initial extraction),

Chloroform (for final alkaloid

extraction)

Solid-to-Liquid Ratio 1:60 Not specified

Temperature 80 °C
Room temperature for initial

extraction

Extraction Time 10 minutes
4 x 1 week soaking for initial

extraction

Extraction Power 560 W Not applicable

Recovery Rate 98.3% - 104.5% Not specified

RSD 2.0% Not specified

Experimental Protocols
Protocol 1: Pressurized Microwave-Assisted Extraction
(PMAE)
This protocol is adapted from a method developed for the efficient extraction of delsoline and

eldeline, followed by HPLC determination.[3]

Materials and Equipment:

Dried and powdered Delphinium anthriscifolium (passed through a 100-mesh sieve)

Methanol
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Triethylamine

Pressurized Microwave-Assisted Extractor

HPLC system

Standard delsoline reference material

Methodology:

Sample Preparation: Weigh a precise amount of the powdered plant material.

Solvent Preparation: Prepare the extraction solvent by mixing methanol and 0.2%

triethylamine in a 45:55 ratio.

Extraction:

Place the plant material in the extraction vessel.

Add the extraction solvent at a solid-to-liquid ratio of 1:60.

Set the microwave parameters as follows:

Temperature: 80 °C

Power: 560 W

Time: 10 minutes

Post-Extraction:

After extraction, allow the mixture to cool.

Filter the extract to remove solid plant material.

The resulting solution can be directly analyzed by HPLC for the quantification of

delsoline.

HPLC Conditions:
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Mobile Phase: Methanol-0.2% triethylamine (45:55)

Linear Range for Delsoline: 0.50-50.0 mg/L

Protocol 2: Conventional Solvent Extraction
This protocol is a generalized method based on the extraction of diterpenoid alkaloids from

Delphinium species, as described in the literature.[4]

Materials and Equipment:

Dried and powdered whole herbs of Delphinium anthriscifolium

95% Ethanol (EtOH)

Hydrochloric acid (HCl)

Ammonia solution (aqueous)

Chloroform (CHCl₃)

Petroleum ether

Ethyl acetate

Large glass containers for soaking

Rotary evaporator

Separatory funnel

pH meter or pH paper

Filtration apparatus

Methodology:

Initial Extraction:
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Soak 21.5 kg of dried and powdered D. anthriscifolium in 95% ethanol at room

temperature.

Allow the mixture to stand for one week.

Repeat this extraction process four times.

Combine the ethanol extracts and evaporate the solvent under reduced pressure to obtain

a crude extract (approximately 2000 g).

Acid-Base Partitioning:

Suspend the crude ethanol extract in water.

Acidify the aqueous suspension to pH 2 with HCl.

Extract the acidic solution sequentially with petroleum ether (4 x 1 L) and then ethyl

acetate (4 x 1 L) to remove non-alkaloidal components. Discard the organic layers.

Adjust the pH of the remaining aqueous layer to 10 with an aqueous ammonia solution.

Alkaloid Extraction:

Extract the basified aqueous solution with chloroform (4 x 1 L).

Combine the chloroform fractions, which now contain the total alkaloids.

Evaporate the chloroform under reduced pressure to yield the crude alkaloid extract.

Purification (General):

The crude alkaloid extract can be further purified using column chromatography on silica

gel or other chromatographic techniques to isolate pure delsoline.

Diagrams
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Protocol 1: Pressurized Microwave-Assisted Extraction Protocol 2: Conventional Solvent Extraction

Start: Powdered D. anthriscifolium (100 mesh)

Mix with Methanol-0.2% Triethylamine (1:60 ratio)

Microwave Extraction
(80°C, 560W, 10 min)

Cool

Filter

End: Delsoline Extract for HPLC Analysis

Start: Powdered D. anthriscifolium

Soak in 95% Ethanol (4 x 1 week)

Evaporate Ethanol

Suspend Crude Extract in Water

Acidify to pH 2 with HCl

Extract with Petroleum Ether & Ethyl Acetate (Discard)

Basify to pH 10 with Ammonia

Extract with Chloroform

Evaporate Chloroform

End: Crude Delsoline Alkaloid Extract

Click to download full resolution via product page

Caption: Workflow for Delsoline Extraction Protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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